Cas no 87898-63-3 (Propanediamide, 2-oxo-N,N,N',N'-tetrakis(phenylmethyl)-)

• Product Name: Propanediamide, 2-oxo-N,N,N',N'-tetrakis(phenylmethyl)-
• CAS No: 87898-63-3
• MF: C₃₁H₂₈N₂O₃
• MW: 476.565628051758
• CID: 650949
• PubChem ID: 13154462
• Update Time: 2025-04-19

Propanediamide, 2-oxo-N,N,N',N'-tetrakis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Propanediamide, 2-oxo-N,N,N',N'-tetrakis(phenylmethyl)-
• N,N,N',N'-tetrabenzyl-2-oxopropanediamide
• DTXSID40522690
• N~1~,N~1~,N~3~,N~3~-Tetrabenzyl-2-oxopropanediamide
• 87898-63-3

• Inchi： 1S/C31H28N2O3/c34-29(30(35)32(21-25-13-5-1-6-14-25)22-26-15-7-2-8-16-26)31(36)33(23-27-17-9-3-10-18-27)24-28-19-11-4-12-20-28/h1-20H,21-24H2
• InChI Key： PLHKOVPOKDQERX-UHFFFAOYSA-N
• SMILES： O=C(C(C(N(CC1C=CC=CC=1)CC1C=CC=CC=1)=O)=O)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 476.20999276g/mol
• Monoisotopic Mass: 476.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 57.7Ų